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Compound of Interest

Compound Name:
Bis(2,2,6,6-tetramethyl-1-

piperidinyloxy-4-yl) sebacate

CAS No.: 2516-92-9

Cat. No.: B1587878

Get Quote

From Polymer Stabilization to Pharmacological
Activity
Channel Blockade)

Executive Summary
Tinuvin 770 (Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate) operates under a dualistic identity

critical to pharmaceutical development. primarily, it is a Hindered Amine Light Stabilizer (HALS)

used to prevent oxidative degradation in medical-grade plastics (polypropylene syringes, IV

bags). Secondarily, and of critical importance to safety assessment, it is a potent, unintended L-

type Calcium Channel Blocker if leached into a patient's bloodstream.

This guide details the chemical mechanism that makes it an effective stabilizer and the

biological mechanism that constitutes its toxicological profile as an Extractable/Leachable

(E&L).

Chemical Identity & Physicochemical Profile[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1587878#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data
Relevance to Drug
Development

IUPAC Name
Bis(2,2,6,6-tetramethyl-4-

piperidyl) sebacate

Standard reference for E&L

screening.

CAS Number 52829-07-9
Key identifier for regulatory

filings (FDA/EMA).

Molecular Weight 480.7 g/mol

Low MW HALS; high migration

potential compared to

polymeric HALS.

Solubility
Lipophilic (LogP ~0.35 - 2.0

depending on pH)

High affinity for lipid bilayers

and hydrophobic drug

formulations.

pKa ~9.6 (Piperidine nitrogen)
Basic; can interact with acidic

APIs or excipients.

Primary Mechanism of Action: The Denisov Cycle
Context: Material Science & Container Closure Integrity.

Tinuvin 770 does not absorb UV radiation directly. Instead, it acts as a radical scavenger that

interrupts the photo-oxidation chain reaction within the polymer matrix. This process is

regenerative, known as the Denisov Cycle, allowing a small amount of stabilizer to protect a

large volume of material over time.

The Mechanistic Workflow
Activation: The parent amine (>N-H) is oxidized by hydroperoxides (ROOH) formed during

initial polymer degradation, creating a Nitroxyl Radical (>N-O•).

Scavenging: The Nitroxyl radical traps alkyl radicals (R•) generated by polymer cleavage,

forming an Aminoether (>N-OR).

Regeneration: The Aminoether reacts with peroxy radicals (ROO•), regenerating the active

Nitroxyl radical (>N-O•) and releasing a ketone and alcohol.[1]
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Key Insight: The regeneration step means Tinuvin 770 is not "consumed" stoichiometrically like

phenolic antioxidants, but its efficacy depends on the presence of oxygen to drive the

regeneration.
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Figure 1: The Denisov Cycle showing the regenerative radical scavenging mechanism of

Tinuvin 770.

Secondary Mechanism: Pharmacological Toxicology
Context: Patient Safety & Leachable Risk Assessment.

When Tinuvin 770 leaches from plastic packaging (e.g., dialysis tubing, IV bags) into a drug

solution, it acts as a bioactive compound. Research has identified it as a potent L-type Calcium

Channel Blocker.[2][3]

Biological Interaction
Target: The

subunit of voltage-gated L-type

channels.

Binding Site: It binds to the phenylalkylamine and benzothiazepine selective domains

(distinct from the dihydropyridine site used by drugs like Amlodipine).[4]

Potency:
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.[2][4] This makes it equipotent to or more potent than therapeutic calcium channel blockers
like Verapamil.

Physiological Effect: Blockade of

influx in smooth muscle and cardiac myocytes leads to:

Vasodilation: Drop in blood pressure (Hypotension).[5]

Negative Inotropy: Reduced cardiac contractility.[5][6]

Hemodynamic Collapse: At high leachable levels, this can induce acute circulatory failure.

Clinical Vigilance Note (2024-2025): Recent forensic toxicology reports have identified Tinuvin

770 (referred to as BTMPS) as an adulterant in the recreational drug supply, confirming its

systemic bioactivity in humans.
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Figure 2: The pathway from material leachable to pharmacological effector.

Experimental Protocol: Quantification in Drug Matrices
Objective: To detect Tinuvin 770 at trace levels (ppb) in aqueous drug formulations using LC-

MS/MS.

Challenge: Tinuvin 770 lacks a strong chromophore (making UV detection poor) and can

adsorb to glass surfaces.

Protocol: LC-MS/MS Determination[7][8]
Sample Preparation:
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Salting In: Add KCl (0.1 M final concentration) to the aqueous sample. Reasoning: Tinuvin

770 is hydrophobic; potassium ions prevent adsorption to the sample vial walls and

improve solubility.

Extraction: Liquid-Liquid extraction using Dichloromethane (DCM) or direct injection if

concentration permits.

Chromatographic Separation:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50 mm, 1.8 µm.

Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

Mobile Phase B: Methanol/Acetonitrile (50:50) + 0.1% Formic Acid.

Gradient: 50% B to 95% B over 5 minutes.

Mass Spectrometry Settings:

Ionization: Electrospray Ionization (ESI) Positive Mode.[8]

MRM Transition: Monitor parent ion

Da.

Quantifier Ion:

(Piperidine fragment).

Validation Criteria:

LOD: Target

(ppb).

Linearity:

across 1–100 ng/mL range.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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